Cas no 1339933-49-1 (5-(3-methoxypropoxy)pyrazine-2-carbonitrile)

• Product Name: 5-(3-methoxypropoxy)pyrazine-2-carbonitrile
• CAS No: 1339933-49-1
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 4589581
• PubChem ID: 64272769
• Update Time: 2025-05-20

5-(3-methoxypropoxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxypropoxy)pyrazine-2-carbonitrile

• Inchi： 1S/C9H11N3O2/c1-13-3-2-4-14-9-7-11-8(5-10)6-12-9/h6-7H,2-4H2,1H3
• InChI Key： MDTJPOATRYATBJ-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(OCCCOC)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(3-methoxypropoxy)pyrazine-2-carbonitrile

5-(3-Methoxypropoxy)Pyrazine-2-Carbonitrile: A Comprehensive Overview

5-(3-Methoxypropoxy)Pyrazine-2-Carbonitrile, identified by the CAS No. 1339933-49-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we will delve into its chemical characteristics, synthesis methods, applications, and recent advancements in research.

The molecular structure of 5-(3-Methoxypropoxy)Pyrazine-2-Carbonitrile comprises a pyrazine ring with two substituents: a methoxypropoxy group at position 5 and a cyano group at position 2. The pyrazine ring, a six-membered aromatic structure with two nitrogen atoms, contributes to the compound's stability and reactivity. The methoxypropoxy group introduces additional functionality, enhancing the compound's solubility and reactivity in certain chemical environments. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of pyrazine derivatives, making them suitable for advanced materials applications.

The synthesis of 5-(3-Methoxypropoxy)Pyrazine-2-Carbonitrile typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction, where a suitable precursor is subjected to substitution with the methoxypropyl group. This is followed by cyanation to introduce the cyano group at position 2. Researchers have recently explored more efficient synthetic pathways, including microwave-assisted synthesis and catalytic methods, which have significantly improved yields and reduced reaction times. These advancements underscore the compound's potential for large-scale production in industrial settings.

5-(3-Methoxypropoxy)Pyrazine-2-Carbonitrile has found applications in diverse fields. In the pharmaceutical industry, its unique electronic properties make it a promising candidate for drug design, particularly in targeting specific biological pathways. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease progression. Additionally, in the field of materials science, this compound has been investigated for its role in organic electronics. Its ability to form stable charge transfer complexes makes it a valuable component in organic photovoltaic devices and light-emitting diodes (OLEDs).

The toxicity and environmental impact of 5-(3-Methoxypropoxy)Pyrazine-2-Carbonitrile have also been subjects of recent research. Studies indicate that while the compound exhibits moderate toxicity towards certain aquatic organisms, its biodegradability under aerobic conditions is promising. Regulatory agencies are increasingly emphasizing the need for eco-friendly chemical compounds, and ongoing research aims to optimize its synthesis and application processes to minimize environmental footprint.

In conclusion, 5-(3-Methoxypropoxy)Pyrazine-2-Carbonitrile stands as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, efficient synthesis methods, and promising applications make it a focal point for ongoing research. As advancements in synthetic chemistry and materials science continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.